Cas no 21102-09-0 (2-pentanol, 3-ethyl-4,4-dimethyl-)

2-pentanol, 3-ethyl-4,4-dimethyl- structure
21102-09-0 structure
Product Name:2-pentanol, 3-ethyl-4,4-dimethyl-
CAS No:21102-09-0
MF:C9H20O
MW:144.254503250122
CID:864471
PubChem ID:53249420
Update Time:2025-04-19

2-pentanol, 3-ethyl-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-pentanol, 3-ethyl-4,4-dimethyl-
    • 3-ethyl-4,4-dimethylpentan-2-ol
    • Inchi: 1S/C9H20O/c1-6-8(7(2)10)9(3,4)5/h7-8,10H,6H2,1-5H3
    • InChI Key: YGQDLQQRBCOMKJ-UHFFFAOYSA-N
    • SMILES: OC(C)C(CC)C(C)(C)C

Computed Properties

  • Exact Mass: 144.1515
  • Monoisotopic Mass: 144.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 91.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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